Hippuryl-His-Leu acetate salt Hippuryl-His-Leu acetate salt
Brand Name: Vulcanchem
CAS No.: 103404-54-2
VCID: VC0016999
InChI: InChI=1S/C21H27N5O5.C2H4O2/c1-13(2)8-17(21(30)31)26-20(29)16(9-15-10-22-12-24-15)25-18(27)11-23-19(28)14-6-4-3-5-7-14;1-2(3)4/h3-7,10,12-13,16-17H,8-9,11H2,1-2H3,(H,22,24)(H,23,28)(H,25,27)(H,26,29)(H,30,31);1H3,(H,3,4)/t16-,17-;/m0./s1
SMILES: CC(C)CC(C(=O)O)NC(=O)C(CC1=CN=CN1)NC(=O)CNC(=O)C2=CC=CC=C2.CC(=O)O
Molecular Formula: C23H31N5O7
Molecular Weight: 489.529

Hippuryl-His-Leu acetate salt

CAS No.: 103404-54-2

Cat. No.: VC0016999

Molecular Formula: C23H31N5O7

Molecular Weight: 489.529

* For research use only. Not for human or veterinary use.

Hippuryl-His-Leu acetate salt - 103404-54-2

Specification

CAS No. 103404-54-2
Molecular Formula C23H31N5O7
Molecular Weight 489.529
IUPAC Name acetic acid;(2S)-2-[[(2S)-2-[(2-benzamidoacetyl)amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-4-methylpentanoic acid
Standard InChI InChI=1S/C21H27N5O5.C2H4O2/c1-13(2)8-17(21(30)31)26-20(29)16(9-15-10-22-12-24-15)25-18(27)11-23-19(28)14-6-4-3-5-7-14;1-2(3)4/h3-7,10,12-13,16-17H,8-9,11H2,1-2H3,(H,22,24)(H,23,28)(H,25,27)(H,26,29)(H,30,31);1H3,(H,3,4)/t16-,17-;/m0./s1
Standard InChI Key NSEVQQKNHZCIKL-QJHJCNPRSA-N
SMILES CC(C)CC(C(=O)O)NC(=O)C(CC1=CN=CN1)NC(=O)CNC(=O)C2=CC=CC=C2.CC(=O)O

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